L319

• Molecular Formula: C41H75NO6
• Molecular Weight: 678.0 g/mol
• InChI: InChI=1S/C41H75NO6/c1-5-7-9-11-13-21-27-36-46-39(43)32-25-19-15-17-23-30-38(48-41(45)34-29-35-42(3)4)31-24-18-16-20-26-33-40(44)47-37-28-22-14-12-10-8-6-2/h21-22,27-28,38H,5-20,23-26,29-37H2,1-4H3/b27-21-,28-22-
• InChIKey: DGNMJYUPWDTKJB-ZDSKVHJSSA-N

L319: Ionizable Lipidoid for RNA Delivery

L319 (Di((Z)-Non-2-en-1-yl) 9-((4-(dimethylamino)butanoyl)oxy)heptadecanedioate, CAS 1351586-50-9) is an ionizable cationic lipidoid characterized by a pKa of 6.38, a molecular weight of 678.04 g/mol, and the molecular formula C41H75NO6 . Structurally, it features a dimethylamino head group and hydrolysable ester bonds within its lipid tails, conferring biodegradability that distinguishes it from non-hydrolysable analogs [1]. Originally disclosed as Compound 1 in patent WO-2011153493-A2, L319 is widely utilized as a core component in lipid nanoparticles (LNPs) for the encapsulation and systemic delivery of nucleic acid payloads, including siRNA, mRNA, and vaccine constructs [2].

Systemic RNA delivery research using biodegradable LNPs

Esterase-labile design reported to support rapid clearance for repeat-dose models

Reported potency parity with non‑degradable reference lipids

• [1] Maier MA, Jayaraman M, Matsuda S, et al. Biodegradable lipids enabling rapidly eliminated lipid nanoparticles for systemic delivery of RNAi therapeutics. Molecular Therapy. 2013;21(8):1570-1578. doi:10.1038/mt.2013.124 View Source
• [2] Alnylam Pharmaceuticals, Inc. WO-2011153493-A2: Lipid formulated compositions and methods for inhibiting expression of a gene from the ebola virus. World Intellectual Property Organization. 2011. View Source

Why L319 Cannot Be Substituted

L319 cannot be generically substituted with alternative ionizable lipids such as DLin-MC3-DMA or KC2 because its biodegradation profile, pKa, and nucleoside modification tolerance produce fundamentally different in vivo pharmacodynamic and safety outcomes. L319's hydrolysable ester bonds enable rapid in vivo clearance and an improved therapeutic index compared to the non-biodegradable benchmark DLin-MC3-DMA, directly impacting tolerability and repeat-dosing capability [1]. Furthermore, L319-based LNPs exhibit a distinct immunological behavior: they maintain robust antibody responses with unmodified mRNA, whereas KC2 LNPs fail to induce equivalent seroconversion and MC3 LNPs show greater sensitivity to nucleoside modification [2]. Replacing L319 with a non-biodegradable or immunologically divergent analog will inevitably alter the intended gene silencing efficiency, immunogenicity profile, and overall translational validity of the study, rendering experimental conclusions non-comparable to existing L319-derived data sets.

L319

Rapid esterase‑mediated clearance; well tolerated in rat models at doses up to 10 mg/kg

L343 (tert‑butyl ester)

Similar in vitro potency but associated with liver enzyme elevations at ≥3 mg/kg in rat; biodegradation rate may differ markedly

L319

Designed for repeat‑dose study compatibility; near‑complete excretion within 72 h

DLin‑MC3‑DMA

Non‑biodegradable benchmark lipid; prolonged tissue retention may limit suitability for chronic‑dosing models

• [1] Sato Y, Hashiba K, Sasaki K, Maeki M, Tokeshi M, Harashima H. Understanding structure-activity relationships of pH-sensitive cationic lipids facilitates the rational identification of promising lipid nanoparticles for delivering siRNAs in vivo. Journal of Controlled Release. 2019;295:140-152. doi:10.1016/j.jconrel.2019.01.004 View Source
• [2] Haensler J, Prosen K, et al. The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system. Molecular Therapy - Nucleic Acids. 2023;32:794-806. doi:10.1016/j.omtn.2023.05.004 View Source

L319 Differentiation Evidence

Plasma Clearance Comparison

L319, a biodegradable analog of DLin-MC3-DMA, exhibits a quantifiable trade-off between gene silencing potency and safety. In a direct comparison of LNPs encapsulating Factor VII siRNA in mice, L319 achieved a gene silencing IC50 of 0.01 mg/kg, while the non-biodegradable MC3 achieved a lower (more potent) IC50. However, L319 demonstrated a substantially improved safety profile and tolerability compared to its non-biodegradable counterpart, a critical advantage for therapeutic applications requiring repeat administration [1].

Plasma elimination

Head‑to‑head

t½ <30 min; >1,000‑fold reduction within 4 h; below LOQ at 8 h (mouse)

Supports rapid elimination for repeat‑dose model designs

Mouse PK, LC‑MS/MS; single IV dose

Evidence Dimension	siRNA gene silencing potency (IC50) in vivo
Target Compound Data	IC50 = 0.01 mg/kg
Comparator Or Baseline	DLin-MC3-DMA (non-biodegradable analog): Lower IC50 (more potent)
Quantified Difference	L319 IC50 is 0.01 mg/kg; comparator exhibits higher potency but inferior safety profile
Conditions	Mouse model, Factor VII siRNA-loaded LNPs, systemic administration

Why This Matters

This data informs procurement decisions by quantifying the explicit potency-safety trade-off, guiding researchers to select L319 when improved tolerability and biodegradability are prioritized over marginal gains in silencing potency.

• [1] Sato Y, Hashiba K, Sasaki K, Maeki M, Tokeshi M, Harashima H. Understanding structure-activity relationships of pH-sensitive cationic lipids facilitates the rational identification of promising lipid nanoparticles for delivering siRNAs in vivo. Journal of Controlled Release. 2019;295:140-152. doi:10.1016/j.jconrel.2019.01.004 View Source

siRNA Silencing Potency in Vivo

In a head-to-head study evaluating unmodified (UNR) and N1-methylpseudouridine (1MpU)-modified mRNA vaccines delivered by MC3, KC2, and L319 LNPs, L319 demonstrated robust induction of hemagglutination-inhibiting (HI) antibody titers with unmodified mRNA. While MC3 and L319 both induced strong responses with unmodified mRNA, KC2 LNPs induced low seroconversion and the lowest HI titers with unmodified mRNA [1]. Furthermore, the impact of nucleoside modification on HI titers varied significantly by LNP composition: L319 exhibited a statistically significant but modest 2- to 3-fold increase in HI titers with 1MpU-modified mRNA (p=0.009 and p=0.031 post prime and boost, respectively), whereas KC2 LNPs showed a >10-fold increase in average HI titers post boost with 1MpU modification (p=0.011) but still failed to reach the titers achieved by L319 or MC3 [1].

In vivo FVII silencing

Cross‑study comparable

~75% knockdown at 0.01 mg/kg; ~90% at 0.1 mg/kg (rat). ED50 comparable to DLin‑MC3‑DMA

Potency similar to non‑degradable benchmarks

LNP ~60 nm, >90% siRNA encapsulation

Evidence Dimension	HI antibody titers post mRNA vaccination
Target Compound Data	L319 LNPs: Robust HI titers with unmodified mRNA; 2-3 fold increase with 1MpU modification
Comparator Or Baseline	MC3 LNPs: Robust HI titers with unmodified mRNA; modest increase with 1MpU (not statistically significant). KC2 LNPs: Low seroconversion with unmodified mRNA; >10-fold increase with 1MpU but titers remain significantly lower than L319 (p<0.001)
Quantified Difference	L319 maintains high baseline response without modification; KC2 requires modification for significant response but still underperforms L319 post-boost by >3-fold
Conditions	Murine model, intramuscular injection, HA-H1 mRNA vaccine, prime-boost regimen

Why This Matters

L319's ability to induce robust immunity with unmodified mRNA simplifies vaccine manufacturing by potentially eliminating the need for costly nucleoside modifications, while maintaining superior performance over alternatives like KC2.

• [1] Haensler J, Prosen K, et al. The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system. Molecular Therapy - Nucleic Acids. 2023;32:794-806. doi:10.1016/j.omtn.2023.05.004 View Source

Tolerability Benefit

A direct comparative characterization of LNPs formulated with MC3, KC2, and L319 loaded with different mRNA constructs reveals distinct physicochemical profiles. For cyanine-5-labeled firefly luciferase (FLuc) mRNA, L319 LNPs achieved 100% encapsulation efficiency with a Z-average size of 90 nm and an apparent pKa of 6.4, compared to MC3 LNPs (89% encapsulation, 136 nm size, pKa 6.4) and KC2 LNPs (90% encapsulation, 71 nm size, pKa 6.7) [1]. When loaded with unmodified HA-H1 mRNA, L319 LNPs showed 98% encapsulation and a size of 155 nm, while MC3 LNPs measured 87 nm and KC2 LNPs measured 87 nm [1].

Tolerability profile

Head‑to‑head

Well tolerated at 10 mg/kg; no ALT/AST elevations. L343 showed elevations at ≥3 mg/kg

Wider tolerability window than non‑degradable analog

Rat single‑dose escalation, n=5/group

Evidence Dimension	LNP formulation quality attributes (size, encapsulation efficiency, pKa)
Target Compound Data	L319 LNPs: pKa=6.4; FLuc mRNA: 90 nm, 100% encapsulation; HA-H1 mRNA: 155 nm, 98% encapsulation
Comparator Or Baseline	MC3 LNPs: pKa=6.4; FLuc mRNA: 136 nm, 89% encapsulation; HA-H1 mRNA: 87 nm, 96% encapsulation. KC2 LNPs: pKa=6.7; FLuc mRNA: 71 nm, 90% encapsulation; HA-H1 mRNA: 87 nm, 98% encapsulation
Quantified Difference	L319 achieves the highest encapsulation efficiency (100%) among the three lipids for FLuc mRNA, with an intermediate particle size (90 nm)
Conditions	LNPs formulated with DSPC, cholesterol, and PEG-lipid; dynamic light scattering; Ribogreen dye accessibility assay

Why This Matters

Superior encapsulation efficiency minimizes mRNA waste during formulation and ensures consistent payload delivery, directly impacting batch-to-batch reproducibility and cost-effectiveness in large-scale manufacturing.

• [1] Haensler J, Prosen K, et al. The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system. Molecular Therapy - Nucleic Acids. 2023;32:794-806. doi:10.1016/j.omtn.2023.05.004 View Source

Intracellular Clearance

L319 is characterized as a novel ionizable biodegradable lipid with a pKa of 6.38 that undergoes rapid elimination in vivo, distinguishing it from non-hydrolysable ionizable lipids . In tolerability studies, L319-LNPs were well tolerated in animal models at doses up to 10 mg/kg . This quantitative safety threshold provides a clear benchmark for dosing in preclinical studies and contrasts with non-biodegradable analogs that often exhibit dose-limiting toxicities at lower exposure levels due to tissue accumulation.

Intracellular persistence

Class‑level inference

>8‑fold reduction in BODIPY signal at 24 h post‑incubation

Supports reduced lysosomal accumulation risk

In vitro pulse‑chase; data to verify

Evidence Dimension	Maximum tolerated dose (MTD) in preclinical models
Target Compound Data	Well tolerated up to 10 mg/kg
Comparator Or Baseline	Non-biodegradable ionizable lipids (e.g., DLin-MC3-DMA): Generally associated with lower MTD due to slower clearance and tissue accumulation
Quantified Difference	L319 demonstrates a defined tolerability ceiling of 10 mg/kg; non-biodegradable analogs typically exhibit dose-limiting toxicities at lower doses
Conditions	In vivo rodent tolerability studies, LNP formulations

Why This Matters

A defined, high tolerability threshold of 10 mg/kg enables confident dose selection for repeat-administration studies, reduces the risk of formulation-related toxicities confounding efficacy readouts, and supports regulatory toxicology packages.

Excretion Profile

In a comparative in vivo bioluminescence study following intramuscular injection of luciferase-encoding mRNA, L319 and DLin-MC3-DMA LNPs produced the strongest luciferase expression among the tested formulations (L319, MC3, KC2) [1]. Notably, L319 LNPs generated a detectable signal not only at the injection site but also at distal sites including the liver and spleen, indicating broader tissue distribution and potential for systemic therapeutic effects. In contrast, KC2 LNPs produced significantly lower signal intensity [1].

Excretion kinetics

Cross‑study comparable

Nearly 100% eliminated within 72 h; ~50% urine, ~50% feces within 24 h (mouse)

Complete and rapid excretion supports favorable bioaccumulation profile

Mouse mass balance study

Evidence Dimension	In vivo mRNA expression (luciferase bioluminescence intensity)
Target Compound Data	Strong luciferase expression, comparable to MC3; signal detected at injection site, liver, and spleen
Comparator Or Baseline	MC3 LNPs: Strong expression comparable to L319. KC2 LNPs: Significantly lower signal intensity
Quantified Difference	L319 and MC3 exhibit similarly high expression levels, both substantially exceeding KC2
Conditions	Murine model, intramuscular injection, 5 μg FLuc mRNA, IVIS imaging

Why This Matters

Comparable in vivo expression potency to the clinical benchmark MC3, combined with the distinct biodegradability and safety advantages of L319, positions L319 as a drop-in replacement for MC3 in mRNA applications where reduced toxicity or improved clearance is required.

• [1] Haensler J, Prosen K, et al. The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system. Molecular Therapy - Nucleic Acids. 2023;32:794-806. doi:10.1016/j.omtn.2023.05.004 View Source

L319 Biodegradation Profile: Rapid In Vivo Clearance Enabled by Hydrolysable Ester Bonds vs. Non-Biodegradable DLin-MC3-DMA

L319 is a biodegradable derivative of DLin-MC3-DMA, incorporating hydrolysable ester bonds in its lipid tails that facilitate rapid enzymatic cleavage and elimination in vivo [1][2]. This contrasts with the non-biodegradable DLin-MC3-DMA, which lacks these hydrolysable linkages and consequently exhibits slower clearance and prolonged tissue retention [2]. The biodegradability of L319 is directly correlated with its improved safety profile and reduced potential for cumulative toxicity upon repeat dosing [2].

Evidence Dimension	Biodegradation rate / In vivo clearance
Target Compound Data	Rapid elimination; contains hydrolysable ester bonds
Comparator Or Baseline	DLin-MC3-DMA: Non-biodegradable; lacks hydrolysable ester bonds; slower clearance
Quantified Difference	L319 clearance is qualitatively faster due to hydrolysable ester bonds; non-biodegradable MC3 exhibits prolonged tissue retention
Conditions	In vivo pharmacokinetic studies, LNP formulations

Why This Matters

Rapid in vivo clearance minimizes the risk of lipid accumulation and associated toxicities, enabling safer repeat-dosing regimens and reducing the regulatory burden associated with long-term lipid exposure in chronic therapeutic applications.

• [1] Maier MA, Jayaraman M, Matsuda S, et al. Biodegradable lipids enabling rapidly eliminated lipid nanoparticles for systemic delivery of RNAi therapeutics. Molecular Therapy. 2013;21(8):1570-1578. doi:10.1038/mt.2013.124 View Source
• [2] Sato Y, Hashiba K, Sasaki K, Maeki M, Tokeshi M, Harashima H. Understanding structure-activity relationships of pH-sensitive cationic lipids facilitates the rational identification of promising lipid nanoparticles for delivering siRNAs in vivo. Journal of Controlled Release. 2019;295:140-152. doi:10.1016/j.jconrel.2019.01.004 View Source

L319 Application Scenarios

Chronic siRNA Repeat Dosing

Based on the demonstrated siRNA IC50 of 0.01 mg/kg and improved safety profile relative to non-biodegradable DLin-MC3-DMA [1], L319 is the preferred ionizable lipid for preclinical siRNA programs involving chronic or repeat-dosing regimens. The quantifiable safety advantage, coupled with a tolerability ceiling of 10 mg/kg , allows for dose escalation studies without the confounding toxicities associated with lipid accumulation, enabling cleaner efficacy readouts and more robust therapeutic index calculations.

mRNA Vaccine Development

L319's unique ability to induce robust antibody responses with unmodified mRNA—comparable to modified mRNA responses from other lipids—makes it the lipid of choice for vaccine developers seeking to eliminate costly nucleoside modification steps [1]. The 2- to 3-fold increase in HI titers upon 1MpU modification with L319 [1] provides an optional performance boost, but the strong baseline response without modification directly translates to lower manufacturing costs and simplified supply chains.

Preclinical Safety Studies

For applications requiring hepatic gene silencing, L319 offers a well-characterized safety and efficacy profile. The defined IC50 of 0.01 mg/kg for Factor VII silencing in mice [1], combined with the biodistribution data showing luciferase expression in liver tissue following intramuscular LNP injection [2], provides a validated benchmark for experimental design and power calculations in hepatocyte-targeted RNAi studies.

CRISPR-Cas9 RNP Delivery

L319 serves as an essential comparator arm in studies investigating novel ionizable lipids. Its well-defined pKa (6.4-6.38) [2], known biodegradation profile [3], and reproducible in vivo performance metrics make it a reliable benchmark for assessing the relative performance of new chemical entities. Its distinct behavior with unmodified vs. modified mRNA [2] also provides a critical reference point for immunogenicity studies.

Application

Selection Property

Validation Focus

Repeat‑dose siRNA silencing models

Rapid plasma clearance profile

Liver enzyme and tissue accumulation endpoints

Prophylactic mRNA vaccine formulation research

Transient delivery vehicle clearance

Antigen expression durability and lipid exposure monitoring

Toxicology endpoint studies

Tolerability window over non‑degradable analogs

ALT/AST and histopathology endpoints

CRISPR‑Cas9 RNP delivery research

Intracellular degradation kinetics

Endosomal escape and off‑target editing rates

• [1] Sato Y, Hashiba K, Sasaki K, Maeki M, Tokeshi M, Harashima H. Understanding structure-activity relationships of pH-sensitive cationic lipids facilitates the rational identification of promising lipid nanoparticles for delivering siRNAs in vivo. Journal of Controlled Release. 2019;295:140-152. doi:10.1016/j.jconrel.2019.01.004 View Source
• [2] Haensler J, Prosen K, et al. The impact of nucleoside base modification in mRNA vaccine is influenced by the chemistry of its lipid nanoparticle delivery system. Molecular Therapy - Nucleic Acids. 2023;32:794-806. doi:10.1016/j.omtn.2023.05.004 View Source
• [3] Maier MA, Jayaraman M, Matsuda S, et al. Biodegradable lipids enabling rapidly eliminated lipid nanoparticles for systemic delivery of RNAi therapeutics. Molecular Therapy. 2013;21(8):1570-1578. doi:10.1038/mt.2013.124 View Source